Cas no 1805550-47-3 (Methyl 3-(difluoromethyl)-6-methoxy-2-methylpyridine-4-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-6-methoxy-2-methylpyridine-4-carboxylate
• CAS No: 1805550-47-3
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4895655
• Update Time: 2025-10-30

Methyl 3-(difluoromethyl)-6-methoxy-2-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-6-methoxy-2-methylpyridine-4-carboxylate

• Inchi： 1S/C10H11F2NO3/c1-5-8(9(11)12)6(10(14)16-3)4-7(13-5)15-2/h4,9H,1-3H3
• InChI Key： PMBSNMYDOHRUDK-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC(=CC=1C(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(difluoromethyl)-6-methoxy-2-methylpyridine-4-carboxylate

Methyl 3-(difluoromethyl)-6-methoxy-2-methylpyridine-4-carboxylate (CAS No. 1805550-47-3): An Overview

Methyl 3-(difluoromethyl)-6-methoxy-2-methylpyridine-4-carboxylate (CAS No. 1805550-47-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and agrochemicals. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of Methyl 3-(difluoromethyl)-6-methoxy-2-methylpyridine-4-carboxylate is notable for its difluoromethyl, methoxy, and methyl substituents on the pyridine ring. These functional groups contribute to the compound's unique electronic and steric properties, which are crucial for its biological activities. The presence of the difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of the molecule, making it an attractive candidate for drug development.

The synthesis of Methyl 3-(difluoromethyl)-6-methoxy-2-methylpyridine-4-carboxylate has been extensively studied in recent years. One common approach involves the reaction of 3-difluoromethyl-6-methoxy-2-methylpyridine with methyl chloroformate in the presence of a base such as potassium carbonate. This method yields high purity and yield of the target compound, making it suitable for large-scale production. Alternative synthetic routes have also been explored to improve efficiency and reduce environmental impact, including catalytic methods and microwave-assisted synthesis.

In terms of biological activities, Methyl 3-(difluoromethyl)-6-methoxy-2-methylpyridine-4-carboxylate has demonstrated promising properties in various assays. Studies have shown that it exhibits potent inhibitory effects on specific enzymes involved in disease pathways, such as kinases and proteases. For example, recent research published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the activity of a key kinase implicated in cancer progression, suggesting its potential as an anticancer agent.

Furthermore, Methyl 3-(difluoromethyl)-6-methoxy-2-methylpyridine-4-carboxylate has been evaluated for its pesticidal properties. Agrochemical studies have indicated that it possesses strong herbicidal activity against a range of weed species. The compound's ability to disrupt plant growth processes without causing significant harm to non-target organisms makes it a valuable candidate for the development of environmentally friendly herbicides.

The pharmacokinetic profile of Methyl 3-(difluoromethyl)-6-methoxy-2-methylpyridine-4-carboxylate has also been investigated to assess its suitability as a therapeutic agent. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate plasma half-life, which supports its potential for once-daily dosing regimens.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the solubility and bioavailability of Methyl 3-(difluoromethyl)-6-methoxy-2-methylpyridine-4-carboxylate. For instance, ester prodrugs have been synthesized to enhance water solubility and facilitate better absorption through biological membranes. These prodrugs are designed to be converted back to the active parent compound via enzymatic hydrolysis in vivo.

In conclusion, Methyl 3-(difluoromethyl)-6-methoxy-2-methylpyridine-4-carboxylate (CAS No. 1805550-47-3) is a promising compound with diverse applications in medicinal chemistry and agrochemicals. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. Ongoing studies aim to optimize its properties and explore new therapeutic applications, contributing to advancements in both human health and agricultural productivity.